Cas no 1806477-61-1 (3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one
• CAS No: 1806477-61-1
• MF: C₁₁H₁₁BrF₂OS
• MW: 309.170248270035
• CID: 4970998
• Update Time: 2025-06-09

3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H11BrF2OS/c1-16-9-4-2-3-7(11(13)14)10(9)8(15)5-6-12/h2-4,11H,5-6H2,1H3
• InChI Key： GGJHMOWZNOKOPR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1C(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one (CAS No. 1806477-61-1) and Its Emerging Applications in Chemical Biology

3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one, identified by its CAS number 1806477-61-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system coupled with a propanone moiety, which is further functionalized with a difluoromethyl group and a methylthio substituent. The unique combination of these structural features imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive agents.

The bromine atom at the C3 position of the aromatic ring serves as a versatile handle for further chemical modifications, enabling the synthesis of a diverse array of derivatives through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups, thereby expanding the pharmacophoric space of the molecule. Additionally, the presence of the difluoromethyl group at the C2 position of the phenyl ring is particularly noteworthy, as this moiety is known to enhance metabolic stability and binding affinity in drug candidates. The methylthio substituent at the C6 position introduces a sulfur-rich environment, which can modulate interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify promising candidates for drug discovery. The structural features of 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one make it an attractive candidate for virtual screening against large databases of biological targets. For instance, its aromatic system and heteroatom-rich structure suggest potential interactions with protein kinases, which are key players in many disease pathways. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain kinases by occupying pockets that are critical for substrate binding.

Experimental validation of these hypotheses has begun to emerge in the literature. Researchers have synthesized analogs of 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one and evaluated their biological activity using enzymatic assays. Some derivatives have shown promising kinase inhibition profiles, particularly against tyrosine kinases involved in cancer signaling pathways. The bromine atom, for example, has been used to introduce aryl groups that fine-tune binding interactions with the ATP-binding site of kinases. Meanwhile, the difluoromethyl group has been found to improve solubility and cell permeability, which are essential properties for in vivo activity.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. The methylthio substituent in this compound not only contributes to its structural complexity but also provides a site for hydrogen bonding or ionic interactions with biological targets. This has led to investigations into its potential as an inhibitor of sulfhydryl-dependent enzymes, such as thioredoxin reductase, which is implicated in oxidative stress-related diseases. Further exploration of these interactions may uncover novel therapeutic applications beyond kinase inhibition.

Advances in synthetic methodologies have also facilitated the preparation of more complex derivatives of 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse aryl and heteroaryl groups at multiple positions along the phenyl ring. These modifications have allowed researchers to systematically probe structure-activity relationships (SAR), optimizing potency and selectivity against desired biological targets. Such efforts are crucial for translating lead compounds into viable drug candidates.

The integration of machine learning and artificial intelligence into drug discovery workflows has further accelerated the development pipeline for compounds like 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one. Predictive models trained on large datasets can identify promising analogs based on structural features alone, reducing the time and cost associated with experimental screening. These models often highlight key pharmacophoric elements, such as the bromine atom, difluoromethyl group, and methylthio substituent, underscoring their importance in mediating biological activity.

Looking ahead, future research on 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one and its derivatives may explore new therapeutic avenues beyond oncology. For example, its ability to modulate enzyme activity suggests potential applications in neurodegenerative diseases or inflammatory conditions where aberrant kinase signaling plays a role. Additionally, combination therapies involving this compound alongside other bioactive agents could provide synergistic effects that enhance therapeutic outcomes.

In conclusion, 3-Bromo-1-(2-(difluoromethyl)-6-(methylthio)phenyl)propan-1-one (CAS No. 1806477-61-1) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups—particularly the bromine atom, difluoromethyl group, and methylthio substituent—makes it a versatile scaffold for generating novel bioactive agents. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an important role in developing next-generation therapeutics.